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Compound of Interest

Compound Name: Dicyclohexyl peroxydicarbonate

Cat. No.: B073708 Get Quote

Technical Support Center: Dicyclohexyl
Peroxydicarbonate
Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. Dicyclohexyl peroxydicarbonate is a hazardous

material that can decompose violently. Always consult the official Safety Data Sheet (SDS) and

follow all institutional and regulatory safety protocols before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is dicyclohexyl peroxydicarbonate and why is it considered hazardous?

A1: Dicyclohexyl peroxydicarbonate is an organic peroxide used as a catalyst and

polymerization initiator.[1] Its hazard stems from the relatively weak oxygen-oxygen bond in its

structure, which can break easily to form free radicals.[2] This decomposition is exothermic

(releases heat) and can become self-accelerating, potentially leading to violent combustion or

explosion.[1][2][3][4] It is particularly sensitive to heat, shock, friction, and contamination.[1][3]

[4]

Q2: What is the "Control Temperature" for dicyclohexyl peroxydicarbonate?

A2: The "Control Temperature" is the maximum temperature at which the organic peroxide can

be safely transported or stored to prevent self-accelerating decomposition.[3][4][5] For

dicyclohexyl peroxydicarbonate (in concentrations >91%), the control temperature is +10°C,
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with an emergency temperature of +15°C.[6] It is critical to maintain the material at or below

this control temperature at all times.[3][5]

Q3: How should I store dicyclohexyl peroxydicarbonate in the lab?

A3: Storage must be in a temperature-controlled environment, such as a designated

refrigerator or cold room, that can reliably maintain temperatures below the control temperature

of +10°C.[6] Store it away from direct sunlight and all sources of heat, sparks, or flame.[7][8] It

should be stored separately from incompatible materials, especially accelerators, amines,

acids, bases, and heavy metal compounds (e.g., iron, copper).[3][7][9] Keep containers tightly

sealed and use only compatible materials like polyethylene or stainless steel for handling tools.

[8]

Q4: Can I store this compound in a standard laboratory freezer?

A4: While low temperatures are required, ensure the freezer is suitable for storing flammable or

explosive materials. Standard freezers contain ignition sources (e.g., lights, thermostats) that

could ignite flammable vapors. Use only laboratory-grade, explosion-proof, or intrinsically safe

refrigerators/freezers for storing this compound.

Q5: What does it mean that it is "insensitive to friction and impact" in some sources but

sensitive in others?

A5: This apparent contradiction highlights the relative nature of sensitivity. While it may be less

sensitive than some other highly unstable peroxides, it is still capable of explosive

decomposition from shock, heat, or friction.[1][3][4] Sensitivity can be significantly influenced by

factors like purity, crystal size, temperature, and confinement.[9][10] Therefore, it must always

be handled with precautions to avoid mechanical shock and friction.[8][11]

Troubleshooting Guide
This guide addresses specific issues that may indicate increased sensitivity or decomposition.

Issue 1: The material appears discolored, has formed clumps, or shows crystal growth.

Potential Cause: This may be a sign of decomposition or contamination, which can

significantly increase sensitivity. Organic peroxides can become unstable as they age or if
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exposed to contaminants.

Immediate Action:

DO NOT TOUCH OR MOVE THE CONTAINER. Do not attempt to open the container or

use the material.

Immediately alert your institution's Environmental Health and Safety (EHS) office and

follow their emergency procedures.

Isolate the area.[4]

If safe to do so, ensure the storage unit's temperature is still below the control

temperature.

Issue 2: A small spill has occurred during handling.

Potential Cause: Accidental spillage. The primary risk is unintended contact with

incompatible materials or sources of ignition.

Immediate Action:

Eliminate all ignition sources from the immediate area (sparks, flames, hot surfaces).[3][4]

Isolate the spill area.[3]

Wearing appropriate PPE (gloves, safety goggles, lab coat), pick up the spilled material

with an inert, damp, non-combustible absorbent like vermiculite.[3] DO NOT use cellulose-

based absorbents (like paper towels) or other combustible materials.[3]

Use only non-sparking tools for cleanup.[3][12]

Place the absorbed material into a loosely covered plastic container for disposal. Do not

seal the container tightly, as decomposition can generate gas.

Contact EHS for proper disposal procedures.

Issue 3: The temperature of the storage unit has exceeded the Control Temperature (+10°C).
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Potential Cause: Refrigerator/cooler malfunction. This is a critical situation that can lead to

self-accelerating decomposition.

Immediate Action:

If the temperature has reached the Emergency Temperature (+15°C) or higher, evacuate

the area immediately and contact emergency services and your EHS office.[6]

If the temperature is between the control and emergency temperatures, do not open the

storage unit. Contact EHS immediately for guidance.

If instructed and deemed safe by EHS, attempt to cool the material externally using agents

like dry ice or ice packs.[3][4]

Data on Sensitivity and Stability
Quantitative data for dicyclohexyl peroxydicarbonate's sensitivity is not widely published in

standard literature, as it is often transported and used in desensitized forms (e.g., as a slurry).

[4][5] However, the following table provides key thermal stability parameters.
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Parameter Value Description

Self-Accelerating

Decomposition Temperature

(SADT)

15-20°C (est.)

The lowest temperature at

which self-accelerating

decomposition may occur in

the transport packaging.[2]

Control Temperature +10°C

The maximum temperature for

safe transport/storage to avoid

thermal decomposition.

Emergency Temperature +15°C

The temperature at which

emergency procedures must

be implemented.[6]

Decomposition Temperature 42°C

The temperature at which rapid

decomposition begins.[1] Note

that violent decomposition can

occur at much lower

temperatures (0-10°C).[1][3][4]

Experimental Protocols
Standardized tests are used to classify the sensitivity of energetic materials. The following are

simplified methodologies for context. These tests should only be performed by trained

professionals in specialized facilities.

Protocol 1: BAM Friction Test (Principle based on UN
Test 3(b)(i))

Objective: To measure the sensitivity of a substance to frictional stimuli.[13]

Apparatus: BAM (Bundesanstalt für Materialforschung und -prüfung) friction apparatus,

which consists of a fixed porcelain peg and a movable porcelain plate.[14]

Methodology:
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A small, specified amount of the test substance (e.g., 10 mm³) is placed on the porcelain

plate.[15]

The porcelain peg is placed on the sample, and a specific load (force) is applied.

The porcelain plate is moved back and forth under the peg one time over a set distance.

The test is repeated multiple times (e.g., 6 trials) at a given load.

The result is considered positive if an explosion, flame, or audible report occurs.

The lowest load at which a positive event occurs is determined. A substance is considered

to have hazardous friction sensitivity if the limiting friction load is ≤ 360 N.[16]

Protocol 2: Drop Hammer Impact Test (Principle based
on UN Test 3(a)(ii))

Objective: To measure the sensitivity of a substance to drop-weight impact.[13][17]

Apparatus: A standardized drop-weight apparatus (e.g., BAM Fallhammer) where a specified

mass can be dropped from varying heights onto a sample held in a steel assembly.[17][18]

Methodology:

A measured amount of the substance is placed in the sample holder assembly.

The drop weight is released from a specific height, impacting the sample.

A series of trials (e.g., 6 trials) is conducted at a given drop energy (mass x height).

A positive result is noted if decomposition (e.g., flash, smoke, or report) is observed.

The limiting impact energy is determined, which is the lowest energy at which a positive

event occurs. A substance is considered to have hazardous impact sensitivity if the limiting

impact energy is ≤ 40 J.[16]
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Caption: High-level troubleshooting workflow for abnormal observations.
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Caption: Factors influencing the shock and friction sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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